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Compound of Interest

Compound Name: Metanil yellow

Cat. No.: B10817201 Get Quote

Metanil Yellow: A Comprehensive Technical
Guide
Metanil yellow, also known as Acid Yellow 36, is a synthetic azo dye characterized by its

vibrant yellow hue. While it finds applications in various industries, including as a pH indicator

and a biological stain, its use as a food additive is prohibited in many countries due to its

toxicological profile. This technical guide provides an in-depth overview of the chemical

structure, properties, synthesis, and biological effects of Metanil yellow, with a focus on

experimental protocols and the molecular pathways associated with its toxicity.

Chemical Structure and Identification
Metanil yellow is the sodium salt of 3-[(4-anilinophenyl)diazenyl]benzenesulfonic acid.[1][2] It

belongs to the monoazo class of dyes, containing a single azo group (-N=N-) that acts as the

chromophore responsible for its color.

IUPAC Name: Sodium 3-[(4-anilinophenyl)diazenyl]benzenesulfonate[1]

Synonyms: Acid Yellow 36, C.I. 13065[3]

CAS Number: 587-98-4[1]

Chemical Formula: C₁₈H₁₄N₃NaO₃S

Molecular Weight: 375.38 g/mol [3]
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Physicochemical Properties
Metanil yellow is an orange-gold to yellow powder with good solubility in water and ethanol. A

summary of its key quantitative properties is presented in the table below.

Property Value References

Physical State Solid, powder

Appearance Orange-gold to yellow

Molecular Weight 375.38 g/mol [3]

Melting Point > 250 °C [1]

Solubility in Water 25 g/L

λmax (in Methanol) 413-419 nm

λmax (in Water) ~427-440 nm [4]

pH Indicator Range pH 1.2 (Red) to 3.2 (Yellow) [1][5]

Synthesis of Metanil Yellow
The synthesis of Metanil yellow is a classic example of a diazotization and azo coupling

reaction. The general procedure involves two main steps:

Diazotization of Metanilic Acid: Metanilic acid (m-aminobenzenesulfonic acid) is treated with

a cold solution of sodium nitrite in the presence of a strong acid, such as hydrochloric acid,

to form the corresponding diazonium salt.

Azo Coupling with Diphenylamine: The diazonium salt is then coupled with diphenylamine.

The diphenylamine acts as the coupling component, and the electrophilic diazonium ion

attacks the electron-rich aromatic ring of diphenylamine to form the azo dye.
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General Synthesis of Metanil Yellow
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General workflow for the synthesis of Metanil yellow.

Experimental Protocols
Preparation of Metanil Yellow pH Indicator Solution
(0.1% w/v)
This protocol describes the preparation of a 0.1% (w/v) solution of Metanil yellow for use as a

pH indicator.

Materials:

Metanil yellow powder

Methanol

Distilled water
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Volumetric flask (100 mL)

Weighing balance

Procedure:

Weigh out 0.1 g of Metanil yellow powder.

Dissolve the powder in 50 mL of methanol in a 100 mL volumetric flask.

Once dissolved, dilute the solution to the 100 mL mark with distilled water.

Mix the solution thoroughly.

Store the indicator solution in a well-stoppered bottle.[6]

Histological Staining with Metanil Yellow (Counterstain)
Metanil yellow is often used as a counterstain in various histological staining protocols, such

as the Alcian Blue-H&E-Metanil Yellow stain for diagnosing Barrett's esophagus. The following

is a generalized workflow for using Metanil yellow as a counterstain.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b10817201?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Technical_Guide_to_the_Synthesis_of_Azo_Dyes_via_Diazotization_and_Azo_Coupling.pdf
https://www.benchchem.com/product/b10817201?utm_src=pdf-body
https://www.benchchem.com/product/b10817201?utm_src=pdf-body
https://www.benchchem.com/product/b10817201?utm_src=pdf-body
https://www.benchchem.com/product/b10817201?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10817201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Histological Staining Workflow with Metanil Yellow
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A generalized workflow for histological staining using Metanil yellow.
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Toxicology and Biological Effects
The use of Metanil yellow in food is a significant health concern due to its demonstrated

toxicity in animal studies. The primary toxic effects are neurotoxicity and hepatotoxicity.

Hepatotoxicity
Metanil yellow has been shown to induce both Phase I and Phase II xenobiotic-metabolizing

enzymes in the liver. This bifunctional induction suggests an interaction with the aryl

hydrocarbon (Ah) receptor. The induction of cytochrome P450 enzymes can lead to the

formation of reactive metabolites, which in turn can cause oxidative stress and cellular damage.

This process can lead to lipid peroxidation and depletion of glutathione, a key antioxidant.
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Proposed Signaling Pathway for Metanil Yellow Hepatotoxicity
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Proposed pathway of Metanil yellow-induced hepatotoxicity.

Neurotoxicity
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Studies have indicated that chronic consumption of Metanil yellow can lead to neurotoxicity.

The proposed mechanisms include alterations in the levels of key neurotransmitters such as

noradrenaline, dopamine, and serotonin in different brain regions. Additionally, Metanil yellow
has been shown to inhibit the activity of acetylcholine esterase, an enzyme crucial for the

breakdown of the neurotransmitter acetylcholine. This disruption of neurotransmitter systems

can impair learning and memory.

Conclusion
Metanil yellow is a synthetic azo dye with important applications in analytical chemistry and

histology. However, its potential for hepatotoxicity and neurotoxicity, primarily through the

induction of oxidative stress and disruption of neurotransmitter systems, makes it unsuitable for

consumption. The detailed understanding of its chemical properties and biological effects is

crucial for researchers and professionals in the fields of toxicology, drug development, and food

safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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